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Compound of Interest

Compound Name: Verapamil-d3

Cat. No.: B15562063 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for

Verapamil-d3, a deuterated analog of Verapamil. Given that Verapamil-d3 is primarily used as

an internal standard in analytical chemistry, extensive, independent safety data is limited.

Therefore, this document leverages the well-established safety profile of its non-deuterated

counterpart, Verapamil Hydrochloride, as a primary reference. All handling and safety protocols

should be implemented with the understanding that Verapamil-d3 is expected to have a similar

toxicological profile to Verapamil Hydrochloride.

Chemical and Physical Properties
Verapamil-d3 is a stable, isotopically labeled form of Verapamil, a phenylalkylamine calcium

channel blocker.[1] It is intended for use as an internal standard for the quantification of

Verapamil by GC- or LC-MS.[2] The key physical and chemical properties are summarized

below.
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Property Data Reference

Chemical Name

α-[3-[[2-(3,4-

dimethoxyphenyl)ethyl]methyl-

d3-amino]propyl]-3,4-

dimethoxy-α-(1-methylethyl)-

benzeneacetonitrile

hydrochloride

[2]

Synonyms

(±)-Verapamil-d3

hydrochloride, Verapamil-d3

(N-methyl-d3)

[3]

CAS Number 2714485-49-9 [2][3]

Molecular Formula C₂₇H₃₅D₃N₂O₄ • HCl [2]

Molecular Weight 494.1 g/mol [2]

Appearance Off-white powder/solid [4]

Melting Point 140 - 144 °C [4]

Solubility
DMF: 15 mg/mL, DMSO: 10

mg/mL, Ethanol: 10 mg/mL
[2]

Storage

Store at 2-8°C for long-term

storage. Keep tightly closed

and protected from light.

[1][5]

Toxicological Data (Verapamil Hydrochloride)
The following toxicological data is for the parent compound, Verapamil Hydrochloride. It should

be used as the primary reference for assessing the potential hazards of Verapamil-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.caymanchem.com/product/18452/plus-minus-verapamil-d3-hydrochloride
https://www.lgcstandards.com/CN/en/-Verapamil-d3-HCl-N-methyl-d3-99-atom-D-min-98-Chemical-Purity-/p/CDN-D-7546
https://www.caymanchem.com/product/18452/plus-minus-verapamil-d3-hydrochloride
https://www.lgcstandards.com/CN/en/-Verapamil-d3-HCl-N-methyl-d3-99-atom-D-min-98-Chemical-Purity-/p/CDN-D-7546
https://www.caymanchem.com/product/18452/plus-minus-verapamil-d3-hydrochloride
https://www.caymanchem.com/product/18452/plus-minus-verapamil-d3-hydrochloride
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.caymanchem.com/product/18452/plus-minus-verapamil-d3-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Verapamil
https://clearsynth.com/product/Verapamil-d3
https://www.benchchem.com/product/b15562063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Data Reference

Acute Oral Toxicity (LD50)
108 mg/kg (Rat), 163 mg/kg

(Mouse)
[6]

GHS Classification

Acute Toxicity, Oral (Category

3), Acute Toxicity, Dermal

(Category 3), Acute Toxicity,

Inhalation (Category 1)

[7]

Hazard Statements

H301: Toxic if swallowed.

H311: Toxic in contact with

skin. H330: Fatal if inhaled.

H411: Toxic to aquatic life with

long lasting effects.

[7][8]

Potential Health Effects

May cause skin and eye

irritation. Hazardous in case of

ingestion or inhalation.[6][9]

Chronic exposure may lead to

adverse effects on the liver

and kidneys.[10]

Handling and Personal Protective Equipment (PPE)
Due to the toxic nature of Verapamil, strict adherence to safety protocols is mandatory. The

following workflow outlines the necessary precautions for handling Verapamil-d3 in a

laboratory setting.
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Workflow for Safe Handling of Verapamil-d3

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)
for Verapamil HCl

Don Appropriate PPE:
- Safety Glasses with Side Shields

- Chemical-Resistant Gloves (e.g., Nitrile)
- Lab Coat

Work in a Chemical Fume Hood
or Ventilated Enclosure

Weigh Solid Compound
Carefully to Avoid Dust Generation

Proceed to Handling

Dissolve in Appropriate Solvent

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in Accordance with
Local, State, and Federal Regulations

(Labeled Hazardous Waste)

Wash Hands Thoroughly
After Handling

Click to download full resolution via product page

Caption: Standard laboratory workflow for safely handling Verapamil-d3.
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First Aid Measures
In the event of exposure, immediate action is critical. The following table outlines the

recommended first aid procedures.

Exposure Route First Aid Protocol Reference

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[4][9]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Seek

medical attention.

[4][9][10]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present. Seek immediate

medical attention.

[4][9][11]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[9][10]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate exposure and environmental

contamination.
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Accidental Release Response Protocol

Spill Detected

Evacuate Personnel
from Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Respirator, Gloves, Gown)

Contain Spill with
Inert Absorbent Material

Carefully Sweep or Shovel
into a Suitable, Labeled
Container for Disposal

Clean Spill Area with
Soap and Water

Dispose of Waste as
Hazardous Material

Response Complete

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill of Verapamil-d3.
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Experimental Protocol: Use as an Internal Standard
Verapamil-d3 is frequently used as an internal standard (IS) for the quantification of verapamil

in biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To accurately quantify the concentration of Verapamil in a serum sample.

Methodology:

Sample Preparation:

A known amount of Verapamil-d3 (internal standard) is spiked into a serum sample.

Proteins are precipitated from the serum, typically using a solvent like acetonitrile.

The sample is centrifuged, and the supernatant containing the analyte and internal

standard is collected.

A liquid-liquid extraction may be performed using a solvent mixture (e.g., tert-butyl methyl

ether and ethyl acetate) to further purify the sample.[1]

LC-MS Analysis:

The extracted sample is injected into an LC-MS system.

The analyte (Verapamil) and the internal standard (Verapamil-d3) are separated on a C18

column using an isocratic or gradient elution.[1]

The compounds are detected using a mass spectrometer, often in positive ion mode,

monitoring for specific mass-to-charge (m/z) transitions for both Verapamil and Verapamil-
d3.

Quantification:

The peak area ratio of the analyte to the internal standard is calculated.

This ratio is compared to a calibration curve generated from samples with known

concentrations of Verapamil and a constant concentration of Verapamil-d3.
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The concentration of Verapamil in the unknown sample is determined by interpolating from

the calibration curve.

LC-MS Quantification Workflow using Verapamil-d3

Sample Preparation

Analysis

Quantification

Biological Sample
(e.g., Serum)

Spike with
Verapamil-d3 (IS)

Protein Precipitation &
Liquid-Liquid Extraction

Inject into LC-MS

Prepared Sample

Chromatographic Separation
(C18 Column)

Mass Spectrometric
Detection (MS/MS)

Calculate Peak Area Ratio
(Analyte / IS)

Peak Area Data

Compare to
Calibration Curve

Determine Analyte
Concentration
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Caption: Workflow for quantifying Verapamil using Verapamil-d3 as an internal standard.

This guide provides a framework for the safe and effective use of Verapamil-d3 in a research

setting. Always consult the most recent Safety Data Sheet for Verapamil Hydrochloride from

your supplier and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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